Cas no 1006333-16-9 (1-(4-chloro-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-chloro-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 1006333-16-9
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• MDL: MFCD04967742
• CID: 3058342
• PubChem ID: 19576695
• Update Time: 2025-04-21

1-(4-chloro-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chloro-1H-pyrazol-1-yl)methyl)-5-methyl-1H-pyrazol-3-amine
• 1-(4-chloro-1H-pyrazol-1-yl)methyl-5-methyl-1H-pyrazol-3-amine
• STK400137
• GQB33316
• 1-[(4-chloro-1H-pyrazol-1-yl)methyl]-5-methyl-1H-pyrazol-3-amine
• AKOS000306643
• 1-((4-Chloro-1h-pyrazol-1-yl)methyl)-5-methyl-1,2-dihydro-3h-pyrazol-3-imine
• BBL040918
• EN300-229137
• CS-0280642
• 1-[(4-chloropyrazol-1-yl)methyl]-5-methylpyrazol-3-amine
• 1006333-16-9

• MDL： MFCD04967742
• Inchi： 1S/C8H10ClN5/c1-6-2-8(10)12-14(6)5-13-4-7(9)3-11-13/h2-4H,5H2,1H3,(H2,10,12)
• InChI Key： UFIBWUJPFPIDFC-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 211.0624730Da
• Monoisotopic Mass: 211.0624730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7Ų